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Compound of Interest

Compound Name: Paniculidine B

Cat. No.: B044587

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of the current research surrounding
the natural indole alkaloid, Paniculidine B.

Introduction

Paniculidine B is a naturally occurring indole alkaloid that has been isolated from the plant
Murraya paniculata and is also found in Dicranostigma lactucoides.[1] As a member of the
broad class of indole alkaloids, a group known for a wide range of biological activities,
Paniculidine B presents a subject of interest for further scientific investigation. Its mode of
action is postulated to involve interactions with microbial cell membranes and enzymes,
suggesting potential antimicrobial properties.[1] The absolute configuration of the naturally
occurring enantiomer has been determined to be (R).

Physicochemical Properties

A summary of the key physicochemical properties of Paniculidine B is provided in the table
below. This data is essential for its application in experimental settings, including solubility and
formulation development.
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Property Value Source
Molecular Formula C14H19NO2 PubChem
Molecular Weight 233.31 g/mol PubChem

(2R)-4-(1-methoxyindol-3-yl)-2-
IUPAC Name PubChem
methylbutan-1-ol

CAS Number 97399-94-5 PubChem

Synthesis of Paniculidine B

The total synthesis of (x)-Paniculidine B has been accomplished through various routes. Two
notable approaches are highlighted below, demonstrating different strategies to construct the
molecule.

Synthesis from 2-Nitrotoluene

One of the first reported total syntheses of (+)-Paniculidine B commences from the readily
available starting material, 2-nitrotoluene. This multi-step synthesis culminates in the target
molecule with a 16% overall yield over seven steps.

Experimental Protocol:

Due to the absence of a detailed experimental protocol in the available literature, a generalized
workflow is presented based on the reported transformation. The key steps likely involve:

 Nitration and Functional Group Manipulation: Initial steps would focus on the elaboration of
the 2-nitrotoluene core to introduce the necessary functionalities for the formation of the
indole ring and the side chain.

 Indole Ring Formation: A key transformation would be the construction of the indole nucleus,
a common challenge in the synthesis of such alkaloids.

o Side Chain Installation and Final Modification: The final steps would involve the attachment
and modification of the 2-methylbutan-1-ol side chain at the C3 position of the indole ring.

A workflow diagram for this synthetic approach is provided below.
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Caption: Synthetic workflow for (z)-Paniculidine B from 2-Nitrotoluene.

Efficient Synthesis from a 1-Methoxyindole Derivative

A more recent and efficient total synthesis of (+)-Paniculidine B has been reported, starting
from a 1-methoxyindole derivative. This approach significantly improves the efficiency, affording
the target compound in a remarkable 88% yield over just two steps from a key aldehyde
intermediate.

Experimental Protocol:
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While the full experimental details are not available, the synthesis likely proceeds via the
following key transformations:

o Preparation of the Aldehyde Intermediate: The synthesis would begin with the preparation of
a 1-methoxyindole-3-carboxaldehyde or a related aldehyde precursor.

o Side Chain Elongation and Reduction: The aldehyde would then undergo a carbon-carbon
bond-forming reaction to introduce the 2-methylbutan skeleton, followed by a reduction of a
carbonyl group to the primary alcohol of Paniculidine B.

Below is a diagram illustrating the logical flow of this efficient synthetic route.
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Caption: Efficient two-step synthesis of (x)-Paniculidine B.

Biological Activity and Mechanism of Action

Currently, there is a notable absence of publicly available quantitative data on the biological
activity of Paniculidine B. While its potential as an antimicrobial agent has been suggested
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based on its interaction with microbial cell membranes and enzymes, specific data such as
Minimum Inhibitory Concentrations (MICs) against various microbial strains or IC50 values in
enzymatic or cellular assays have not been reported in the accessible scientific literature.

Consequently, a detailed understanding of the mechanism of action of Paniculidine B remains
to be elucidated. No specific signaling pathways or molecular targets have been identified.

Future Research Directions

The existing body of research on Paniculidine B lays the groundwork for several promising
avenues of future investigation:

o Comprehensive Biological Screening: A thorough evaluation of the biological activity of
Paniculidine B against a wide range of targets is warranted. This should include screening
for antimicrobial, anticancer, anti-inflammatory, and neuroprotective activities.

e Mechanism of Action Studies: Should biological activity be confirmed, subsequent research
should focus on elucidating the underlying mechanism of action. This could involve target
identification studies, enzymatic assays, and analysis of its effects on cellular signaling
pathways.

o Structure-Activity Relationship (SAR) Studies: The development of synthetic analogs of
Paniculidine B could provide valuable insights into the structural features required for
biological activity and could lead to the discovery of more potent and selective compounds.

In conclusion, Paniculidine B is a natural product with a chemical structure that merits further
investigation. The efficient synthetic routes that have been developed will facilitate the
production of this compound in quantities sufficient for comprehensive biological evaluation.
The elucidation of its biological activities and mechanism of action will be crucial in determining
its potential as a lead compound for drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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